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beta-Copaene GC-MS identification and mass
spectra

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (-)-beta-Copaene

CAS No.: 317819-78-6

Cat. No.: S1521467

Chemical Profile of B-Copaene

Property Description

IUPAC Name (1S,2S,6S,7S,8S)-1-methyl-3-methylene-8-(propan-2-yl)-
tricyclo[4.4.0.02,”]decane [1]

Chemical Formula CisH24 [2] [3] [1]

Molecular Weight 204.36 g/mol [2] [3] [1]
CAS Registry 18252-44-3 [3]

Number

Structure Tricyclic sesquiterpene [2]

GC-MS Identification and Retention Indices

The table below lists Kovats Retention Indices (RI) for 3-Copaene from the NIST database, which are

crucial for its identification [3].
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Column Type Active Phase Retention Index (RI) Temperature Program

Capillary DB-5 1428 40°C (2 min), 2°C/min to 210°C [3]
Capillary HP-5MS 1428 50°C to 250°C at 3°C/min [3]
Capillary DB-1 1437 60°C (3 min), 3°C/min to 220°C [3]
Capillary HP-5 1430 60°C to 260°C at 3°C/min [3]
Capillary SPB-1 1418 50°C (3 min), 5°C/min to 250°C [3]
Packed SE-30 1422.5 Isothermal at 130°C [3]

Natural Occurrence and Biological Activity

B-Copaene is found in various plants and often contributes to the biological activities of their essential oils.

e Source Plants: Found in Piper arboreum [4], Tephrosia vogelii [5], and Canarium odontophyllum
(Dabai) [6].

¢ Antibacterial Activity: Essential oils from Piper arboreum with high B-Copaene content show a
significant inhibitory effect against multiresistant Staphylococcus aureus*, but not against
*Escherichia coli, indicating greater susceptibility of Gram-positive bacteria [4].

e Synergistic Effects: These essential oils can modulate the activity of antibiotics like norfloxacin
and gentamicin, showing a synergistic effect [4].

¢ Pesticidal Properties: Oils containing 3-Copaene from plants like Tephrosia vogelii exhibit
insecticidal and arthropod-repellent properties [5].

Experimental Workflow for Plant Essential Oil Analysis

For a typical analysis of 3-Copaene in plant materials, researchers generally follow a standardized workflow.

The diagram below outlines the key steps from sample preparation to identification.
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Workflow for identifying B-Copaene in plant material, from extraction to database matching.

Key Technical Protocols

¢ Essential Oil Extraction: Steam distillation using a Clevenger apparatus is a standard method [5].

¢ GC-MS Parameters: Use a non-polar capillary column (e.g., DB-5, HP-5MS) with a temperature
ramp. The methods cited in the retention index table serve as excellent starting protocols [3].

e Compound Identification: Confidently identify 3-Copaene by comparing the sample's retention
index and mass spectrum with authentic data from the NIST Mass Spectral Database [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.ebi.ac.uk/chebi/searchId.do?chebiId=64799
https://en.wikipedia.org/wiki/Copaene
https://webbook.nist.gov/cgi/inchi?ID=C18252443&Mask=2000
https://pubmed.ncbi.nlm.nih.gov/32673283/
https://www.ajol.info/index.php/ajb/article/view/115300
https://biomedpharmajournal.org/vol17no2/analysis-of-gc-ms-from-acetone-extract-of-canarium-odontophyllum-miq-stem-bark-dabai/
https://biomedpharmajournal.org/vol17no2/analysis-of-gc-ms-from-acetone-extract-of-canarium-odontophyllum-miq-stem-bark-dabai/
https://www.smolecule.com/products/b1521467#beta-copaene-gc-ms-identification-and-mass-spectra
https://www.smolecule.com/products/b1521467#beta-copaene-gc-ms-identification-and-mass-spectra
https://www.smolecule.com/products/b1521467#beta-copaene-gc-ms-identification-and-mass-spectra
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1521467?utm_src=pdf-bulk
https://www.smolecule.com/products/s1521467?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1521467?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

